4-ethoxy-N-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)benzamide

• IUPAC Name: 4-ethoxy-N-[[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C20H19FN2O2S/c1-3-25-15-10-8-14(9-11-15)19(24)22-12-18-13(2)23-20(26-18)16-6-4-5-7-17(16)21/h4-11H,3,12H2,1-2H3,(H,22,24)
• InChI Key: VXWBEHFBZZBZMF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCC2=C(N=C(S2)C3=CC=CC=C3F)C
• Molecular Formula: C20H19FN2O2S
• Molecular Weight: 370.4 g/mol
• CAS No.: 1421512-54-0

Description

4-ethoxy-N-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)benzamide is a useful research compound. Its molecular formula is C20H19FN2O2S and its molecular weight is 370.44. The purity is usually 95%.
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Scientific Research Applications

Medical Imaging and Neurodegenerative Diseases

• Serotonin 1A Receptors in Alzheimer's Disease : A study used a molecular imaging probe selective for serotonin 1A receptors to quantify receptor densities in Alzheimer's disease patients, highlighting the application of similar compounds in medical imaging and the study of neurodegenerative diseases (Kepe et al., 2006).
• Amyloid Imaging in Alzheimer's Disease : Various radioligands, including benzothiazole analogues, have been studied for their ability to measure amyloid in vivo in the brain of Alzheimer's disease patients, demonstrating the relevance of benzamide derivatives in the development of diagnostic tools for neurodegenerative diseases (Nordberg, 2008).

Fluorescence and Material Science

• Fluorescent Dyes and Optical Materials : N-Ethoxycarbonylpyrene- and perylene thioamides were used as building blocks in the synthesis of fluorescent dyes, indicating the utility of ethoxycarbonyl compounds in developing materials with specific optical properties (Witalewska et al., 2019).